Cas no 1131614-31-7 (4-Hexyl-3-iodobenzoic acid)

4-Hexyl-3-iodobenzoic acid is a versatile organic compound characterized by its hexyl substituent and iodine atom. This compound exhibits unique chemical properties, including high solubility in organic solvents and significant reactivity in various synthetic reactions. Its iodine substituent enhances its reactivity, making it a valuable intermediate in the synthesis of pharmaceuticals and fine chemicals. The hexyl chain contributes to its stability and compatibility with a wide range of organic reactions.

4-Hexyl-3-iodobenzoic acid structure

Product Name:4-Hexyl-3-iodobenzoic acid

CAS No:1131614-31-7

MF:C₁₃H₁₇IO₂

MW:332.177356481552

CID:1030633

PubChem ID:44828833

Update Time:2025-07-31

4-Hexyl-3-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-Hexyl-3-iodobenzoic acid
- 4-hexyl-3-iodanyl-benzoic acid
- A802873
- AK133730
- CTK8E2123
- FT-0655015
- KB-145273
- SBB067865
- DTXSID60660922
- DB-060405
- 1131614-31-7
- AKOS015843233
- 4-Hexyl-3-iodobenzoicacid
- Inchi： 1S/C13H17IO2/c1-2-3-4-5-6-10-7-8-11(13(15)16)9-12(10)14/h7-9H,2-6H2,1H3,(H,15,16)
- InChI Key： BDZGKJOJQZXNHJ-UHFFFAOYSA-N
- SMILES： IC1C=C(C(=O)O)C=CC=1CCCCCC

Computed Properties

Exact Mass: 332.02733g/mol
Monoisotopic Mass: 332.02733g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 6
Complexity: 218
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.1
Topological Polar Surface Area: 37.3Å²

4-Hexyl-3-iodobenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019097615-1g	4-Hexyl-3-iodobenzoic acid	1131614-31-7	95%	1g	$400.00	2023-09-04
Chemenu	CM130554-1g	4-hexyl-3-iodobenzoic acid	1131614-31-7	95%	1g	$282	2023-01-12
Ambeed	A571853-1g	4-Hexyl-3-iodobenzoic acid	1131614-31-7	95+%	1g	$251.0	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1757714-1g	4-Hexyl-3-iodobenzoic acid	1131614-31-7	98%	1g	￥2459.00	2024-08-09
Crysdot LLC	CD12179296-1g	4-Hexyl-3-iodobenzoic acid	1131614-31-7	95+%	1g	$299	2024-07-23